Cas no 123064-05-1 (β-Cyano-β-methyl-hydrocinnamic Acid Ethyl Ester)

• Product name: β-Cyano-β-methyl-hydrocinnamic Acid Ethyl Ester
• CAS No: 123064-05-1
• MF: C₁₃H₁₅NO₂
• MW: 217.2637
• MDL: MFCD31562562
• CID: 1064425
• PubChem ID: 14969703

β-Cyano-β-methyl-hydrocinnamic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• β-Cyano-β-methyl-hydrocinnamic Acid Ethyl Ester
• 3-cyano-3-methyl-3-phenylpropanoic acid ethyl ester
• A-methyl-hydrocinnamic Acid Ethyl Ester
• 123064-05-1
• SY251113
• beta-Cyano-beta-methyl-hydrocinnamic Acid Ethyl Ester
• SCHEMBL988620
• CS-0442926
• A-Cyano-
• beta-Cyano-beta-methyl-benzenepropanoic Acid Ethyl Ester
• ethyl 3-cyano-3-phenylbutanoate
• MFCD31562562
• AC8228
• XH0498

• MDL： MFCD31562562
• Inchi： InChI=1S/C13H15NO2/c1-3-16-12(15)9-13(2,10-14)11-7-5-4-6-8-11/h4-8H,3,9H2,1-2H3
• InChI Key： IAYGTAIDMGEZSW-UHFFFAOYSA-N
• SMILES： CCOC(=O)CC(C)(C#N)C1=CC=CC=C1

Computed Properties

• Exact Mass: 217.110278721g/mol
• Monoisotopic Mass: 217.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 50.1Ų